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Compound of Interest

Compound Name: 1-(4-Methoxy-1-naphthyl)ethanone

Cat. No.: B1219363 Get Quote

An In-depth Technical Guide to the Chemical Properties of 1-(4-Methoxy-1-
naphthyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-(4-Methoxy-1-naphthyl)ethanone, also known as 4'-methoxynaphthylethyl ketone, is an

aromatic ketone with noteworthy applications as a fluorescent dye, photosensitive agent, and a

crucial intermediate in pharmaceutical synthesis.[1][2] This technical guide provides a

comprehensive overview of its chemical and physical properties, detailed experimental

protocols for its synthesis and characterization, and insights into its reactivity and potential

applications in medicinal chemistry and materials science.

Chemical and Physical Properties
1-(4-Methoxy-1-naphthyl)ethanone is a white to pale yellow crystalline solid under standard

conditions.[1] Its structure, featuring a naphthalene ring substituted with a methoxy group,

contributes to its distinct chemical properties and reactivity.[1]

Table 1: Quantitative Data Summary
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Property Value Source

Molecular Formula C₁₃H₁₂O₂ [1][3][4]

Molecular Weight 200.23 g/mol [1][3][4]

Appearance Colorless to pale yellow solid [1]

Odor

Peculiar, characteristic of

methoxy-substituted

naphthalene derivatives

[1][2]

Melting Point

Related methoxynaphthalene

derivatives melt in the range of

70-110°C

[1]

Water Solubility Limited [1]

Calculated XLogP3-AA 2.8 [1][3]

CAS Number 24764-66-7 [4]

Experimental Protocols
Synthesis via Friedel-Crafts Acylation
The most common method for synthesizing 1-(4-Methoxy-1-naphthyl)ethanone is through the

Friedel-Crafts acylation of 1-methoxynaphthalene.[1]

Methodology:

Reaction Setup: Aluminum trichloride (AlCl₃, 6 mmol) is suspended in anhydrous

dichloromethane (12 mL) and cooled to 0°C under a nitrogen atmosphere.[5]

Addition of Acetylating Agent: Acetyl chloride (3 mmol) is slowly added to the cooled

suspension.[5]

Introduction of Substrate: The mixture is stirred at room temperature for 10 minutes, after

which 1-methoxynaphthalene (3 mmol) is added.[5]
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Reaction Progression: The reaction is continued overnight with stirring at room temperature.

[5]

Quenching and Extraction: Upon completion, the reaction is quenched with water. The

organic phase is separated, dried over anhydrous sodium sulfate, and concentrated under

reduced pressure.[5]

Purification: The resulting residue is purified by silica gel column chromatography, using an

eluent of ethyl acetate/petroleum ether (1:15 v/v), to yield the final product as a white solid.

[5]
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Synthesis Workflow
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Spectroscopic Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-(4-Methoxy-1-naphthyl)ethanone chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219363#1-4-methoxy-1-naphthyl-ethanone-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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